Cas no 312623-79-3 (4,6-O-(4-Methoxybenzylidene)-D-glucal)

4,6-O-(4-Methoxybenzylidene)-D-glucal is a protected derivative of D-glucal, featuring a 4-methoxybenzylidene acetal group at the 4,6-positions. This modification enhances stability and selectivity in synthetic applications, particularly in glycosylation reactions and carbohydrate chemistry. The 4-methoxybenzylidene group provides steric and electronic protection, enabling controlled functionalization at other hydroxyl sites. Its rigid structure is advantageous for stereoselective transformations, making it a valuable intermediate in the synthesis of complex oligosaccharides and glycoconjugates. The compound is commonly used in medicinal chemistry and glycobiology research due to its reliable reactivity and compatibility with various protecting group strategies.

4,6-O-(4-Methoxybenzylidene)-D-glucal structure

312623-79-3 structure

Product Name:4,6-O-(4-Methoxybenzylidene)-D-glucal

CAS No:312623-79-3

MF:C₁₄H₁₆O₅

MW:264.273844718933

CID:300794

PubChem ID:46185760

Update Time:2025-06-07

4,6-O-(4-Methoxybenzylidene)-D-glucal Chemical and Physical Properties

Names and Identifiers

- D-arabino-Hex-1-enitol,1,5-anhydro-2-deoxy-4,6-O-[(4-methoxyphenyl)methylene]-
- 4,6-O-(4-methoxybenzylidene)-D-(-)-glucal
- 4,6-O-P-METHOXYLBENZYLIDENE-D-GLUCAL
- 4,6-O-(4-METHOXYBENZYLIDENE)-D-GLUCAL
- 4-O,6-O-(4-Methoxybenzylidene)-1,2-dideoxy-D-arabino-1-hexenopyranose
- 1,5-Anhydro-4-O,6-O-(4-methoxybenzylidene)-2-deoxy-D-arabino-hexa-1-enitol
- 312623-79-3
- AKOS015889240
- AS-40610
- (4aR,8R,8aS)-2-(4-methoxyphenyl)-4,4a,8,8a-tetrahydropyrano[3,2-d][1,3]dioxin-8-ol
- 4 6-O-(4-METHOXYBENZYLIDENE)-D-GLUCAL
- 4,6-O-(4-Methoxybenzylidene)-D-glucal
- MDL： MFCD01863528
- Inchi： 1S/C14H16O5/c1-16-10-4-2-9(3-5-10)14-18-8-12-13(19-14)11(15)6-7-17-12/h2-7,11-15H,8H2,1H3/t11-,12-,13+,14?/m1/s1
- InChI Key： SSKZQXMNNREVNP-HABKJSAYSA-N
- SMILES： O1C(C2C=CC(=CC=2)OC)OC[C@@H]2[C@@H]1[C@@H](C=CO2)O

Computed Properties

Exact Mass: 264.1
Monoisotopic Mass: 264.1
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 324
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 9
XLogP3: 3.5
Topological Polar Surface Area: 57.2

Experimental Properties

Color/Form: Not determined
Density: 1.3±0.1 g/cm3
Melting Point: 120-138 °C(lit.)
Boiling Point: 276-289 °C(lit.)
Flash Point: 229.0±28.7 °C
PSA: 57.15000
LogP: 1.38260
Solubility: Not determined
Vapor Pressure: 0.0±1.2 mmHg at 25°C

4,6-O-(4-Methoxybenzylidene)-D-glucal Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
WGK Germany：3
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4,6-O-(4-Methoxybenzylidene)-D-glucal Pricemore >>

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Chemenu	CM516828-1g	4,6-O-(4-methoxybenzylidenE)-d-glucal	312623-79-3	95%	1g	$326	2022-06-11
Biosynth	MM04281-1 g	4,6-O-p-Methoxylbenzylidene-D-glucal	312623-79-3		1g	$2,310.00	2023-01-03
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H60633-250mg	4,6-O-(4-Methoxybenzylidene)-D-glucal, 97%	312623-79-3	97%	250mg	￥780.00	2023-02-25
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H60633-1g	4,6-O-(4-Methoxybenzylidene)-D-glucal, 97%	312623-79-3	97%	1g	￥3262.00	2023-02-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1732987-1g	(4Ar,8r,8as)-2-(4-methoxyphenyl)-4,4a,8,8a-tetrahydropyrano[3,2-d][1,3]dioxin-8-ol	312623-79-3	98%	1g	￥2993.00	2024-08-02